Cas no 1560057-01-3 (Cyclohexanol, 1-(2-amino-1-methylethyl)-2,4-dimethyl-)

• Product Name: Cyclohexanol, 1-(2-amino-1-methylethyl)-2,4-dimethyl-
• CAS No: 1560057-01-3
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5282925
• Update Time: 2025-07-18

Cyclohexanol, 1-(2-amino-1-methylethyl)-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 1-(2-amino-1-methylethyl)-2,4-dimethyl-

• Inchi： 1S/C11H23NO/c1-8-4-5-11(13,9(2)6-8)10(3)7-12/h8-10,13H,4-7,12H2,1-3H3
• InChI Key： RTDQLZCVDOXERW-UHFFFAOYSA-N
• SMILES： C1(C(C)CN)(O)CCC(C)CC1C

Additional information on Cyclohexanol, 1-(2-amino-1-methylethyl)-2,4-dimethyl-

Comprehensive Analysis of Cyclohexanol, 1-(2-amino-1-methylethyl)-2,4-dimethyl- (CAS No. 1560057-01-3)

Cyclohexanol, 1-(2-amino-1-methylethyl)-2,4-dimethyl- (CAS No. 1560057-01-3) is a specialized organic compound with a unique molecular structure that combines a cyclohexanol backbone with an amino-functionalized side chain. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical intermediates, flavor and fragrance formulations, and advanced material synthesis. Researchers and industry professionals are increasingly exploring its properties, driven by growing demand for high-performance chemical building blocks and sustainable synthesis routes.

The structural complexity of Cyclohexanol, 1-(2-amino-1-methylethyl)-2,4-dimethyl- makes it particularly interesting for asymmetric catalysis and chiral synthesis. Its sterically hindered cyclohexane ring and strategically placed methyl groups contribute to unique stereochemical properties, which are highly valued in the development of enantioselective catalysts. Recent studies have highlighted its potential as a precursor for bioactive molecules, with particular relevance to central nervous system (CNS) targeting compounds – a hot topic in contemporary medicinal chemistry research.

From an industrial perspective, 1560057-01-3 has shown promise in green chemistry applications. With increasing global focus on environmentally friendly production methods, this compound's potential for atom-efficient transformations and low-waste synthesis pathways aligns perfectly with current market trends. Manufacturers are particularly interested in its derivatization potential, as it can serve as a versatile intermediate for creating customized molecular architectures with tailored properties.

The flavor and fragrance industry has taken note of this compound's structural features that resemble known odor-active molecules. Its cyclohexanol core combined with amino and methyl substituents suggests potential for creating novel sensory compounds with unique olfactory profiles. This application area has seen growing interest as consumers increasingly seek innovative scent experiences and natural-inspired fragrance components.

Analytical characterization of Cyclohexanol, 1-(2-amino-1-methylethyl)-2,4-dimethyl- presents interesting challenges and opportunities. Advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry are essential for quality control and structural verification. The compound's stereochemical complexity makes it an excellent case study for modern analytical method development, particularly in the context of isomer separation and purity assessment – topics frequently searched by analytical chemists.

In material science applications, the rigid cyclohexane structure of this compound offers advantages for designing molecular scaffolds with precise spatial arrangements. Researchers working on supramolecular chemistry and functional materials have investigated its potential as a building block for tailored molecular assemblies. This aligns with current industry trends toward precision-engineered materials with customized properties.

The synthesis of 1560057-01-3 involves several interesting organic transformations, including selective amination and regioselective alkylation steps. Process chemists have explored various catalytic systems to optimize its production, with particular attention to yield improvement and reduction of byproducts. These optimization strategies reflect broader industry priorities around cost-effective manufacturing and process intensification.

From a safety and handling perspective, proper storage conditions and handling protocols should be established for this compound, like with any specialized chemical. While not classified as hazardous under standard regulations, its amino functionality and potential reactivity warrant appropriate laboratory precautions. This consideration is particularly relevant given increasing industry focus on responsible chemical management and occupational safety standards.

The commercial availability of Cyclohexanol, 1-(2-amino-1-methylethyl)-2,4-dimethyl- has expanded in recent years to meet growing research demand. Suppliers now offer various custom synthesis options and scale-up services for this compound, catering to both academic researchers and industrial developers. Market analysts note increasing interest from specialty chemical sectors, particularly those focused on high-value intermediates for niche applications.

Future research directions for this compound may explore its potential in biocatalysis applications or as a template for molecular recognition systems. The growing field of computational chemistry could provide additional insights through molecular modeling of its conformational preferences and intermolecular interactions. Such studies would contribute valuable data to the expanding knowledge base of functionalized cyclohexane derivatives – a category of increasing importance in modern chemical research.